N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)thiophene-2-sulfonamide

• IUPAC Name: N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H11NO3S4/c16-14(10-5-7-19-9-10)12-4-3-11(21-12)8-15-22(17,18)13-2-1-6-20-13/h1-7,9,15H,8H2
• InChI Key: AIWARLUTBQFGDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)S(=O)(=O)NCC2=CC=C(S2)C(=O)C3=CSC=C3
• Molecular Formula: C14H11NO3S4
• Molecular Weight: 369.5 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at one position. It’s considered to be a structural alert with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives are synthesized using various methods. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one of the typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene and its derivatives participate in various chemical reactions. For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38°C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Thiophene derivatives have captured the attention of medicinal chemists for their potential as biologically active compounds. . For instance, suprofen, a nonsteroidal anti-inflammatory drug, contains a 2-substituted thiophene framework. .

Organic Semiconductors and Electronics

Thiophene-based molecules contribute significantly to organic electronics. They find applications in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and other organic semiconductor devices. .

Corrosion Inhibition

Thiophene derivatives serve as corrosion inhibitors in industrial chemistry and material science. .

Solar Cells and Photovoltaics

Researchers have explored thiophene-containing materials for solar cell applications. These compounds exhibit efficient charge transfer, low reorganization energies, and high power conversion efficiencies. .

Anti-Microbial Properties

Thiophene derivatives have demonstrated antimicrobial activity. Compound 12, for instance, exhibits a strong inhibitory effect against various organisms, including B. subtilis, E. coli, P. vulgaris, and S. . Further research could uncover additional applications in this field.

Other Potential Applications

Beyond the mentioned fields, thiophene derivatives continue to be investigated for their diverse properties. These include their role in organic synthesis, catalysis, and materials science. .

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. Thus, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.